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Compound of Interest

Compound Name: Smo-IN-3

Cat. No.: B12396116

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the in vitro activity of Smo-IN-
3, a potent inhibitor of the Smoothened (Smo) receptor, a critical component of the Hedgehog

(Hh) signaling pathway. The information presented herein is intended to support research and

drug development efforts targeting pathologies associated with aberrant Hh signaling, such as

medulloblastoma.

Core Efficacy Data
Smo-IN-3, also referred to as compound 12a, demonstrates potent inhibition of the Hedgehog

signaling pathway and exhibits antiproliferative effects against relevant cancer cell lines. The

key in vitro efficacy data are summarized in the table below.
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Assay Type Parameter Cell Line Value Reference

Hedgehog

Pathway

Inhibition

IC50 Not specified 34.09 nM
[1][2][3][4][5][6]

[7]

Antiproliferative

Activity
IC50

Daoy (human

medulloblastoma

)

0.48 µM [1][2]

Signaling Pathway Context
Smo-IN-3 exerts its effects by inhibiting the Smoothened (Smo) receptor, a central transducer

in the Hedgehog signaling pathway. Understanding this pathway is crucial for contextualizing

the mechanism of action of Smo-IN-3.
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Seed Gli-Luciferase
Reporter Cells in 96-well Plate

Allow Cells to Adhere
(Overnight)

Treat Cells with Smo-IN-3
and Pathway Agonist (e.g., SAG)

Prepare Serial Dilutions
of Smo-IN-3

Incubate for 24-48 Hours

Lyse Cells and Add
Luciferase Substrates

Measure Luminescence
(Firefly and Renilla)

Normalize Data and
Calculate IC50
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Seed Daoy Cells
in 96-well Plate

Allow Cells to Adhere
(Overnight)

Treat Cells with Smo-IN-3

Prepare Serial Dilutions
of Smo-IN-3

Incubate for 72 Hours

Add CellTiter-Glo® Reagent

Mix to Lyse Cells and
Incubate to Stabilize Signal

Measure Luminescence

Plot Data and
Calculate IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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